Cas no 2007321-19-7 (6-(3-Fluoropyrrolidin-1-yl)pyridine-3-carbaldehyde)

• Product Name: 6-(3-Fluoropyrrolidin-1-yl)pyridine-3-carbaldehyde
• CAS No: 2007321-19-7
• MF: C₁₀H₁₁FN₂O
• MW: 194.205545663834
• CID: 6313201
• PubChem ID: 165460442
• Update Time: 2025-10-30

6-(3-Fluoropyrrolidin-1-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(3-fluoropyrrolidin-1-yl)pyridine-3-carbaldehyde
• 2007321-19-7
• EN300-725941
• 6-(3-Fluoropyrrolidin-1-yl)pyridine-3-carbaldehyde

• Inchi： 1S/C10H11FN2O/c11-9-3-4-13(6-9)10-2-1-8(7-14)5-12-10/h1-2,5,7,9H,3-4,6H2
• InChI Key： QXWQOPOWZWINPM-UHFFFAOYSA-N
• SMILES： FC1CN(C2C=CC(C=O)=CN=2)CC1

Computed Properties

• Exact Mass: 194.08554114g/mol
• Monoisotopic Mass: 194.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.2Ų

Additional information on 6-(3-Fluoropyrrolidin-1-yl)pyridine-3-carbaldehyde

6-(3-Fluoropyrrolidin-1-yl)pyridine-3-carbaldehyde (CAS No. 2007321-19-7)

The compound 6-(3-fluoropyrrolidin-1-yl)pyridine-3-carbaldehyde, identified by the CAS registry number 2007321-19-7, is a structurally unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential in drug discovery and development. The presence of a fluorinated pyrrolidine ring and an aldehyde group in its structure contributes to its intriguing chemical properties and biological activity.

Recent studies have highlighted the potential of 6-(3-fluoropyrrolidin-1-yl)pyridine-3-carbaldehyde as a promising candidate in the development of novel therapeutic agents. Researchers have explored its ability to modulate various cellular pathways, particularly those involved in neurodegenerative diseases and cancer. The fluorinated pyrrolidine moiety is known to enhance the compound's lipophilicity, which is a critical factor for drug bioavailability and target binding affinity.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, alkylation, and oxidation reactions. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly improved the efficiency and scalability of its production. These methods not only ensure high purity but also align with green chemistry principles by minimizing waste and reducing environmental impact.

The biological evaluation of 6-(3-fluoropyrrolidin-1-yl)pyridine-3-carbaldehyde has revealed its potent inhibitory effects on key enzymes associated with Alzheimer's disease, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). Preclinical studies have demonstrated that this compound exhibits superior enzyme inhibition compared to existing drugs, suggesting its potential as a next-generation treatment for neurodegenerative disorders. Furthermore, its ability to cross the blood-brain barrier (BBB) has been validated through in vitro BBB models, which is a crucial attribute for central nervous system (CNS) drug delivery.

Beyond its pharmacological applications, this compound has also been investigated for its role in chemical sensing and material science. The aldehyde group in its structure enables it to act as a sensitive probe for detecting various analytes, including metal ions and organic molecules. This property makes it a valuable tool in analytical chemistry and environmental monitoring.

Recent advancements in computational chemistry have further elucidated the molecular interactions of 6-(3-fluoropyrrolidin-1-yl)pyridine-3-carbaldehyde. Quantum mechanical calculations have provided insights into its electronic structure, which is essential for understanding its reactivity and selectivity in different chemical environments. These findings have paved the way for the rational design of analogs with enhanced biological activity and reduced toxicity.

In conclusion, 6-(3-fluoropyrrolidin-1-yl)pyridine-3-carbaldehyde (CAS No. 2007321-19-) represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with cutting-edge research findings, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the advancement of science and medicine.